6-[(2-Methoxyphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C14H16N4O2S
• Molecular Weight: 304.37 g/mol
• IUPAC Name: 6-[(2-methoxyphenoxy)methyl]-3-propyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C14H16N4O2S/c1-3-6-12-15-16-14-18(12)17-13(21-14)9-20-11-8-5-4-7-10(11)19-2/h4-5,7-8H,3,6,9H2,1-2H3
• InChI Key: ODIVYCWOLMFLIP-UHFFFAOYSA-N
• SMILES: CCCC1=NN=C2N1N=C(S2)COC3=CC=CC=C3OC

Description

6-[(2-Methoxyphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been studied for its potential use in scientific research. It is a member of the thiadiazole family of compounds, which have been shown to have a variety of biological activities. In

Mechanism of Action

The mechanism of action of 6-[(2-Methoxyphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in inflammation and oxidative stress. In addition, it has been found to have a direct effect on the function of neurons in the brain, which may be responsible for its potential therapeutic effects in neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to reduce inflammation and oxidative stress in the body, which may be beneficial in the treatment of a variety of diseases. In addition, it has been shown to have a direct effect on the function of neurons in the brain, which may be responsible for its potential therapeutic effects in neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-[(2-Methoxyphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its relatively simple synthesis method. In addition, it has been shown to have a variety of biological activities, which make it a potentially useful tool for studying various biological processes. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 6-[(2-Methoxyphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of research could be to further elucidate its mechanism of action, which would provide a better understanding of its potential therapeutic applications. In addition, research could be conducted to explore its potential use in the treatment of other diseases, such as diabetes and cardiovascular disease. Finally, research could be conducted to develop more potent and selective analogs of this compound, which could be used to study specific biological processes in greater detail.

Synthesis Methods

The synthesis of 6-[(2-Methoxyphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-methoxyphenol with propyl bromide and sodium hydride to form the intermediate 2-methoxyphenylpropyl ether. This intermediate is then reacted with thiosemicarbazide and triethylorthoformate to form the final product. The synthesis of this compound has been reported in several research papers, and it has been found to be a relatively straightforward process.

Scientific Research Applications

6-[(2-Methoxyphenoxy)methyl]-3-propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential use in scientific research due to its ability to modulate various biological processes. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. In addition, it has been found to have potential therapeutic applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.